![molecular formula C7H5BrCl2 B1595541 5-Bromo-2,3-dichlorotoluene CAS No. 204930-38-1](/img/structure/B1595541.png)
5-Bromo-2,3-dichlorotoluene
Overview
Description
5-Bromo-2,3-dichlorotoluene (5-Br-2,3-DCT) is a halogenated aromatic hydrocarbon commonly used in organic synthesis. This compound has a wide range of applications in scientific research, including in the fields of medicinal chemistry, biochemistry, and molecular biology. 5-Br-2,3-DCT is known to have potent antifungal, antibacterial, and anti-inflammatory properties, as well as being a potent inhibitor of certain enzymes. In addition, this compound has been used in the synthesis of a variety of drugs and other compounds, and has been studied for its potential use in cancer therapy.
Scientific Research Applications
Catalysis in Isomerization Reactions
“5-Bromo-2,3-dichlorotoluene” may have potential applications in catalysis, particularly in isomerization reactions. Similar compounds like 2,5-dichlorotoluene (2,5-DCT) have been studied for their ability to be converted into more valuable isomers such as 2,4-dichlorotoluene (2,4-DCT) using catalysts like HZSM-5 .
Industrial Research and Production
The compound could be valuable in industrial research for the production of other chemicals through processes like hydrothermal treatment, which can influence the acidity and pore structure of catalysts used in the conversion processes .
Life Science Research
In life sciences, “5-Bromo-2,3-dichlorotoluene” might be used in cell biology, genomics, proteomics, or other fields where specific brominated and chlorinated compounds are required for research purposes .
properties
IUPAC Name |
5-bromo-1,2-dichloro-3-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICUYBMLOJZFUKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50348863 | |
Record name | 5-Bromo-2,3-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2,3-dichlorotoluene | |
CAS RN |
204930-38-1 | |
Record name | 5-Bromo-2,3-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50348863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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